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Compound of Interest

Compound Name: 3,5-Difluoro-2-methoxybenzamide
CAS No.: 874804-09-8
Cat. No.: B1356672

Get Quote

. J

CAS Number: 874804-09-8 Molecular Formula: CsH7F2NO2 Molecular Weight: 187.14 g/mol
Physical State: Solid (typically off-white to pale yellow powder)[1][2]

Part 1: Hazard Identification & Risk Assessment

Context: As a specialized intermediate, specific toxicological data for this exact isomer is
limited. The following risk assessment utilizes a Read-Across Methodology based on the
structural analog 3,5-Difluoro-4-methoxybenzamide (CAS 343-79-3) and general fluorinated
benzamide SAR (Structure-Activity Relationships).

GHS Classification (Predicted)
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Hazard Statement

Hazard Category Signal Word Description
Code
o ] Harmful if swallowed.
Acute Toxicity (Oral) Warning H302
[1](2]
. o . Causes skin irritation.
Skin Irritation Warning H315
[41[5]6]
o ] Causes serious eye
Eye Irritation Warning H319 o
irritation.[4][5]
. May cause respiratory
STOT - SE Warning H335

irritation.[1][2][4][5]

Specific Chemical Hazards[1][2][5][6]

o Fluorine Stability: The C-F bonds at positions 3 and 5 are generally metabolically stable and
resistant to hydrolysis. However, they increase the lipophilicity of the compound, potentially
enhancing skin absorption compared to non-fluorinated analogs.

o Amide Hydrolysis: Under strongly acidic or basic conditions (pH < 2 or pH > 12) and elevated
temperatures, the amide bond may hydrolyze to release 3,5-difluoro-2-methoxybenzoic acid
and ammonia.[1][2]

o Combustibility: As an organic solid, fine dust particles can form explosive mixtures with air.
Grounding is required during bulk transfer.

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)

Directive: Do not rely solely on PPE. Engineering controls are the primary line of defense.

Engineering Control Systems

e Primary Containment: Handle all open powders within a certified Chemical Fume Hood.
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« Airflow Verification: Ensure face velocity is between 0.4 — 0.6 m/s (80 — 120 fpm) before
starting work.

» Static Control: Use an ionizing bar or anti-static weighing boat if the powder exhibits static
cling, which is common with fluorinated aromatics.

PPE Selection Matrix[2]

» Respiratory: If fume hood work is not possible (e.g., equipment maintenance), use a P3 (EN
143) or N95/N100 (NIOSH) particulate respirator.

e Ocular: Chemical splash goggles (ANSI Z87.1 or EN 166). Safety glasses are insufficient for
fine powders that can drift behind lenses.

e Dermal (Gloves):
o Standard Handling:Nitrile Rubber (min 0.11 mm thickness).

o Solution Handling (DMSO/DMF):Butyl Rubber or Double-gloving (Nitrile over PE/EVA
laminate).[1][2] Reasoning: Fluorinated compounds often require polar aprotic solvents
like DMSO for dissolution; standard nitrile is permeable to DMSO, which can carry the
toxicant through the skin.[1]

Part 3: Operational Protocols
Protocol: Self-Validating Weighing & Transfer

Objective: Prevent cross-contamination and exposure during the highest-risk step (solid
handling).[1][2]

o Pre-Check: Verify fume hood sash is at the working height marker. Check the magnehelic
gauge for negative pressure.

o Setup: Place a secondary containment tray and a waste bag inside the hood.
e Weighing:

o Use a disposable anti-static spatula.
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o Self-Validation: If powder adheres to the spatula, stop. Use an ionizing gun or wipe the
spatula with an ethanol-dampened wipe to discharge static before proceeding.[1][2]

Transfer: Dissolve the solid immediately in the reaction solvent (e.g., DCM, THF) within the
hood to minimize the duration of the "dust hazard" state.

Decontamination: Wipe the balance area with a solvent-wet tissue before removing hands
from the hood. Dispose of the tissue in the internal waste bag.

Protocol: Reaction Setup & Compatibility

Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., nitric acid,
permanganates) and strong reducing agents (e.g., LiAlHs) unless under controlled reaction
conditions.[1]

Solvent Selection: Highly soluble in DMSO, DMF, Methanol, and Ethyl Acetate. Sparingly
soluble in water.

Inert Atmosphere: While air-stable, conducting reactions under Nitrogen (N2) or Argon is
recommended to prevent moisture-induced hydrolysis of the amide over long durations.[1][2]

Waste Management[2]

Classification:Halogenated Organic Waste.

Segregation: Do NOT mix with non-halogenated solvents (e.g., acetone washings) if your
facility separates them, as the fluorine content requires specific high-temperature
incineration protocols to prevent HF formation in the incinerator.[1]

Part 4: Emergency Response Logic
Spill Response Decision Matrix

Minor Spill (<5 g):
o Isolate: Alert nearby personnel.

o Contain: Cover with a dedicated chemical spill pad or damp paper towels (to prevent
dust).
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o Clean: Scoop up wet material. Do not dry sweep.[1][2]

o Decontaminate: Wash surface with soap and water (fluorinated residues are lipophilic and
require surfactant for removal).

o Major Spill (> 5 g or outside hood):
o Evacuate: Leave the immediate area.

o Assess: Don full PPE (Tyvek suit, Respirator) before re-entering.

First Aid[2][6][7][8]

o Eye Contact: Flush with water for 15 minutes.[4][6][7][8] Critical: Hold eyelids open.
Fluorinated compounds can cause delayed irritation; seek medical evaluation even if pain
subsides.

o Skin Contact: Wash with soap and water.[4] Do not use alcohol/solvents, as they may
enhance transdermal absorption.

Part 5: Visualizations
Safety Decision Workflow

This diagram illustrates the logical flow for determining safety controls based on the state of the

material.
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Handling 3,5-Difluoro-2-methoxybenzamide

Determine Physical State

Dissolved in Solvent
(DMSO, DMF, DCM)

Solid / Powder Form

Risk: Dust Inhalation & Static Risk: Skin Absorption (Carrier Effect)

Control: Fume Hood + Control: Butyl/Laminate Gloves +
Anti-static Spatula + N95 Backup Splash Goggles

Disposal: Halogenated Waste Stream

Click to download full resolution via product page

Caption: Decision logic for PPE and engineering controls based on the physical state of the

compound.

Emergency Response Logic

This diagram outlines the immediate actions required in the event of an exposure or spill.
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Wash w/ Soap & Water
Skln Contact (NO Solvents)
Flush 15 mins
Incident Detected Identlfy Type Eye Contact (Hold Lids Open)

Dampen & Scoop
(NO Dry Sweep)

Seek Medical Evaluation
(Provide SDS)

Splll (Solid) Halogenated Waste Bin

Click to download full resolution via product page
Caption: Step-by-step emergency response protocols for exposure and containment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Safety and Handling Guide: 3,5-
Difluoro-2-methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356672/docs#comprehensive-safety-and-handling-
guide-3-5-difluoro-2-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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